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These application notes provide a comprehensive overview of the use of Kri paste in
managing pediatric endodontic failures. The information is compiled from published case
studies and clinical research to guide further investigation and development in pediatric dental
therapies.

Introduction to Kri Paste in Pediatric Endodontics

Kri paste is an iodoform-based root canal filling material used in pediatric dentistry for the
treatment of non-vital primary teeth.[1][2][3] Its composition typically includes iodoform,
camphor, parachlorophenol, and menthol.[1][4] The paste is designed to be resorbable,
allowing it to be absorbed at a similar rate to the physiologic resorption of the primary tooth's
roots.[1] This property is considered advantageous compared to non-resorbable materials like
Zinc Oxide Eugenol (ZOE), which can sometimes interfere with the eruption of the succeeding
permanent tooth.[1][5]

Case Studies: Quantitative Data on Clinical
Outcomes

Clinical studies have demonstrated a notable success rate for Kri paste in pediatric
pulpectomies, particularly in cases of overfilling, where it shows a significantly lower failure rate
compared to ZOE.[2][3][6] The following tables summarize the quantitative data from a key
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retrospective study comparing the clinical outcomes of Kri paste and ZOE in the pulpectomy of

78 necrotic primary molars.[2][3]

Table 1: Overall Success and Failure Rates of Kri Paste vs. ZOE[2][3][6]

Overall Success

Overall Failure

Filling Material Number of Teeth

Rate Rate
Kri Paste 44 84% 16%
Z0OE 34 65% 35%

Table 2: Impact of Filling Quality on Treatment Success and Failure Rates[2][3][6][7]

Filling Quality Filling Material Number of Success Rate Failure Rate
Teeth

Overfilled Kri Paste 21 79% 21%

ZOE 17 41% 59%

Flush Fill Kri Paste 15 93% 7%

ZOE 9 89% 11%

Underfilled Kri Paste 8 86% 14%

ZOE 8 83% 17%

Experimental Protocols

The following is a generalized protocol for a one-visit pulpectomy procedure in a non-vital

primary molar, based on methodologies described in clinical studies.[2][3][8] This protocol can

be adapted for studies investigating the efficacy of Kri paste in cases of endodontic failure.

1. Pre-operative Assessment:

e Obtain a comprehensive medical and dental history.
o Perform a thorough clinical examination, checking for signs of infection such as swelling or a

sinus tract.[3][8]
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Take a pre-operative periapical radiograph to assess the extent of the periapical lesion, root
resorption, and the anatomy of the root canals.[1]

. Anesthesia and Isolation:

Administer local anesthesia.
Isolate the tooth using a rubber dam to maintain an aseptic field.

. Access Cavity Preparation:

Remove all carious tissue before entering the pulp chamber.
Create an access cavity to expose the pulp chamber and locate the root canal orifices.

. Working Length Determination:

Use a pre-operative radiograph to estimate the working length.
Establish the working length 1-2 mm short of the radiographic apex to avoid damaging the
permanent tooth bud.[1]

. Biomechanical Preparation:

Negotiate the root canals with endodontic files.
Clean and shape the canals, irrigating frequently with a disinfecting solution such as saline
or sodium hypochlorite.[2][3]

. Drying and Obturation:

Thoroughly dry the root canals with paper points.
Obturate the canals with Kri paste using a lentulo spiral on a low-speed handpiece.[2][3]
Ensure the paste fills the entire canal system.

. Post-operative Radiograph and Restoration:

Take a post-operative radiograph to evaluate the quality of the obturation (underfilled, flush,
or overfilled).[2][3]

Place a temporary or permanent restoration. A stainless steel crown is often recommended
for primary molars following pulpectomy.

. Follow-up:
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e Schedule follow-up appointments at 6, 12, and 24 months to monitor clinical and
radiographic signs of healing.[3][6]

 Clinical success is defined by the absence of pain, swelling, and abnormal mobility.[6]

o Radiographic success is characterized by the resolution of any pre-existing radiolucency and
the absence of pathological root resorption.

Visualized Workflows and Logical Relationships

The following diagrams illustrate the decision-making process in managing pediatric
endodontic failure and the general experimental workflow for evaluating Kri paste.
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Decision-making workflow for pediatric endodontic failure.
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Experimental workflow for evaluating Kri paste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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